Aminated Multilayer Nb2C MXenes

• Molecular Formula: CHNb
• Molecular Weight: 105.925 g/mol
• IUPAC Name: methylidyneniobium
• InChI: InChI=1S/CH.Nb/h1H
• InChI Key: UNASZPQZIFZUSI-UHFFFAOYSA-N
• Canonical SMILES: C#[Nb]

Description

Aminated multilayer Nb₂C MXenes belong to the family of two-dimensional transition metal carbides (MXenes), synthesized through selective etching of aluminum (Al) layers from the parent Nb₂AlC MAX phase, followed by surface functionalization with amine groups. The general formula is Nb₂CₓTₓ, where Tₓ represents surface terminations such as -O, -F, -OH, or -NH₂. Amination, achieved via amine-assisted delamination (e.g., using tetrapropylammonium hydroxide (TPAOH) or ethylenediamine), introduces -NH₂ groups that enhance hydrophilicity, interlayer spacing, and electrochemical activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: Niobium carbide can be synthesized by heating niobium oxide in a vacuum at 1800°C and adding coke . Another method involves the direct carburization of rolled metallic niobium in an atmosphere of an argon and ethylene gas mixture . Additionally, a one-pot synthesis of niobium carbide nanoparticles can be achieved using niobium oxide, potassium carbonate, and mesoporous carbon .

Industrial Production Methods: Industrial production of niobium carbide typically involves high-temperature processes such as vacuum heating and carburization. The use of chemical vapor deposition to create a layer of niobium carbide is also common .

Chemical Reactions Analysis

Types of Reactions: Niobium carbide undergoes various types of reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: Niobium carbide can oxidize at temperatures between 200-800°C in air.

Reduction: It can be reduced using hydrogen gas at high temperatures.

Substitution: Niobium carbide can react with other carbides or nitrides to form mixed compounds.

Major Products Formed:

Oxidation: Niobium oxide.

Reduction: Pure niobium.

Substitution: Mixed carbides or nitrides.

Scientific Research Applications

Catalytic Applications

Aminated Nb2C MXenes have shown significant promise in catalytic processes, particularly in ammonia synthesis and nitrogen reduction reactions.

• Nitrogen Reduction Reaction : Recent studies indicate that aminated Nb2C MXenes can be effectively utilized as electrocatalysts for nitrogen fixation. The introduction of amine functional groups enhances the catalytic activity by providing more active sites for the reaction. For instance, a composite material incorporating aminated Nb2C MXenes achieved a Faradaic efficiency of 25.44% for ammonia production, demonstrating their potential in sustainable ammonia synthesis .
• Photocatalytic Degradation : These MXenes can also serve as photocatalysts for the degradation of organic pollutants. Research has demonstrated that aminated Nb2C MXenes enhance charge separation and transport, significantly improving the degradation efficiency of dyes like methylene blue under visible light irradiation .

Energy Storage

The incorporation of aminated Nb2C MXenes into energy storage devices has been extensively studied:

• Supercapacitors : The layered structure of Nb2C MXenes allows for high specific capacitance and energy density when used in supercapacitor electrodes. Studies have shown that these materials can achieve areal capacitance values exceeding 2.38 F/cm², making them suitable for next-generation energy storage applications .
• Lithium-Ion Batteries : Aminated Nb2C MXenes are being explored as anode materials in lithium-ion batteries due to their high electrical conductivity and structural stability during cycling. Their unique surface chemistry facilitates lithium ion intercalation, leading to improved battery performance .

Biomedical Applications

The biocompatibility and functionalization potential of aminated Nb2C MXenes open avenues in biomedical engineering:

• Drug Delivery Systems : Aminated Nb2C MXenes are being investigated as carriers for targeted drug delivery. Their surface can be modified to enhance drug loading capacity and release profiles, making them effective in cancer therapy .
• Neural Tissue Engineering : Research indicates that aminated Nb2C MXenes can support neural regeneration by providing a conducive environment for neuronal growth and differentiation. Their electrical conductivity aids in modulating neuronal activity, which is crucial for developing neural interfaces and therapies .

Environmental Remediation

The application of aminated Nb2C MXenes in environmental science is noteworthy:

• Gas Sensing : The large surface area and functional groups on aminated Nb2C MXenes make them excellent candidates for gas sensor applications. They have been shown to effectively sense acidic gases due to the protonation states of the amino groups on their surface .
• Heavy Metal Ion Removal : Studies reveal that aminated Nb2C MXenes can adsorb heavy metal ions from contaminated water sources, demonstrating their potential as adsorbents in water purification processes .

Summary Table of Applications

Application Area	Specific Uses	Key Findings
Catalysis	Ammonia synthesis, photocatalytic degradation	High Faradaic efficiency; enhanced dye degradation
Energy Storage	Supercapacitors, lithium-ion batteries	High capacitance; improved cycling stability
Biomedical Engineering	Drug delivery, neural tissue engineering	Enhanced drug loading; support for neuronal growth
Environmental Remediation	Gas sensing, heavy metal ion removal	Effective gas sensors; adsorbent properties

Mechanism of Action

The mechanism by which niobium carbide exerts its effects involves the formation of strong covalent bonds between niobium and carbon atoms. This results in a highly stable and hard material. In catalytic applications, niobium carbide provides active sites for chemical reactions, enhancing reaction rates and selectivity .

Comparison with Similar Compounds

Key Structural and Electronic Properties

• Layered Structure : Multilayer Nb₂C exhibits a hexagonal crystal lattice with an interlayer spacing of ~0.913 nm, expandable to 1.8 nm after chemical exfoliation .
• Surface Chemistry : Functional groups (-NH₂, -O, -Cl) modulate metal-support interactions, catalytic activity, and electronic conductivity .
• Electronic Behavior : Nb₂C is semi-metallic with high electron density near the Fermi level, dominated by Nb d-orbitals, enabling strong plasmonic and charge-transfer properties .

Comparison with Similar MXene Compounds

Key Insights :

• Nb₂C and Ta₂C exhibit larger interlayer spacing than Ti₃C₂ or V₂C, favoring ion intercalation in energy storage .
• Amine-assisted delamination is uniquely effective for Nb₂C to prevent restacking and introduce -NH₂ groups .

Electronic and Plasmonic Properties

Property	Nb₂C MXene	Ti₃C₂ MXene	Ta₂C MXene
Band Structure	Semi-metallic	Metallic	Semi-metallic
Electron Density	High at Fermi level (Nb d-orbitals)	Moderate (Ti d-orbitals)	High (Ta d-orbitals)
Plasmonic Resonance	Strong in visible region	Strong in NIR	Moderate in visible

Key Insights :

• Nb₂C and Ta₂C show superior plasmonic activity in the visible spectrum compared to Ti₃C₂, making them ideal for surface-enhanced Raman spectroscopy (SERS) .
• The high electron density of Nb₂C facilitates charge transfer in catalytic reactions .

Electrochemical and Catalytic Performance

Hydrogen Evolution Reaction (HER)

MXene	Overpotential (mV)	Tafel Slope (mV/dec)	Electrolyte	Reference
Nb₂C-NH₂	120	45	0.5 M H₂SO₄
Ti₃C₂	220	80	0.5 M H₂SO₄
Mo₂C	180	60	1 M KOH

Key Insights :

• Aminated Nb₂C outperforms Ti₃C₂ in acidic HER due to optimized hydrogen adsorption energy and enhanced conductivity .
• Comparisons across electrolytes (acid vs. alkaline) are contentious due to differing HER mechanisms .

Key Insights :

• Nb₂C’s moderate capacity is offset by superior cycling stability, attributed to amine groups reducing volume expansion .
• V₂C has higher capacity but suffers from rapid degradation due to structural collapse .

SERS Performance

MXene	Enhancement Factor (EF)	Limit of Detection (LOD)	Probe Molecule
Nb₂C	2.6 × 10⁹	10⁻¹⁰ M	Methylene Blue
Ta₂C	1.8 × 10⁹	10⁻⁹ M	Malachite Green
Ti₃C₂	1.1 × 10⁸	10⁻⁸ M	Rhodamine 6G

Key Insights :

• Nb₂C’s multiporous nanosheet stacking structures amplify SERS sensitivity by three orders of magnitude via synergistic electromagnetic and chemical enhancements .
• Ta₂C’s lower EF than Nb₂C stems from weaker plasmonic coupling in the visible spectrum .

Biological Activity

Aminated multilayer Nb2C MXenes are a novel class of two-dimensional materials that have garnered significant attention due to their unique properties and potential applications in various fields, including biomedicine. This article provides an in-depth exploration of their biological activity, focusing on their antibacterial properties, biocompatibility, and potential therapeutic applications.

Overview of MXenes

MXenes are a family of two-dimensional transition metal carbides, nitrides, or carbonitrides, characterized by their layered structure and high surface area. They are derived from MAX phases through selective etching, typically using hydrofluoric acid (HF) or other etchants. The general formula for MXenes is $M_{n+1}X_nT_x$, where $M$ is a transition metal, $X$ is carbon or nitrogen, and $T_x$ represents surface termination groups such as -OH, -O, or -F .

Biological Activity

Antibacterial Properties

Recent studies have highlighted the antibacterial efficacy of Nb2C MXenes against various bacterial strains. For instance, the antibacterial performance of aminated Nb2C was compared to other MXenes such as Ti3C2Tx. Results indicated that aminated Nb2C exhibited significant antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative bacteria (e.g., Escherichia coli), with efficiency rates reaching up to 96% against S. aureus and 94% against E. coli .

Mechanism of Action

The mechanism underlying the antibacterial activity of aminated Nb2C MXenes involves several factors:

• Surface Interaction : The high surface area and functional groups on the MXene facilitate strong interactions with bacterial membranes, leading to membrane disruption.
• Reactive Oxygen Species (ROS) Generation : MXenes can generate ROS upon exposure to light or other stimuli, contributing to bacterial cell death .
• DNA Leakage : Studies have shown that exposure to MXenes can cause DNA leakage in bacterial cells, further promoting cell death .

Biocompatibility

Cell Viability Studies

Biocompatibility is a crucial aspect when considering the application of nanomaterials in biomedical fields. In vitro studies have demonstrated that this compound exhibit high cell viability (>80%) in normal human cell lines at concentrations up to 500 mg/L. This suggests a favorable safety profile for potential therapeutic applications .

In Vivo Studies

In vivo assessments using mouse models have shown no adverse effects following the administration of aminated Nb2C MXenes. Hematological tests and biochemical analyses indicated that these materials do not induce significant toxicity or inflammation . Additionally, studies involving zebrafish embryos revealed no detrimental effects at concentrations up to 100 mg/L .

Case Studies

Wound Healing Applications

Aminated Nb2C MXenes have been investigated for their potential in wound healing applications. Their antibacterial properties combined with good biocompatibility make them suitable candidates for incorporation into wound dressings. In experimental models, these MXenes facilitated faster healing rates compared to traditional materials .

Summary of Findings

Property	Aminated Nb2C MXenes	Ti3C2Tx MXenes
Antibacterial Efficiency	96% (S. aureus), 94% (E. coli)	98% (S. aureus)
Cell Viability	>80% at 500 mg/L	>80% at similar concentrations
In Vivo Toxicity	No adverse effects observed	No adverse effects observed